4-(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidine-1-carbonyl)-1-methylpyrrolidin-2-one
CAS No.: 2034284-86-9
Cat. No.: VC7170584
Molecular Formula: C15H20N4O4
Molecular Weight: 320.349
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2034284-86-9 |
|---|---|
| Molecular Formula | C15H20N4O4 |
| Molecular Weight | 320.349 |
| IUPAC Name | 4-[3-(3-methoxypyrazin-2-yl)oxypyrrolidine-1-carbonyl]-1-methylpyrrolidin-2-one |
| Standard InChI | InChI=1S/C15H20N4O4/c1-18-8-10(7-12(18)20)15(21)19-6-3-11(9-19)23-14-13(22-2)16-4-5-17-14/h4-5,10-11H,3,6-9H2,1-2H3 |
| Standard InChI Key | ZQBBURORGRFNIW-UHFFFAOYSA-N |
| SMILES | CN1CC(CC1=O)C(=O)N2CCC(C2)OC3=NC=CN=C3OC |
Introduction
The compound 4-(3-((3-Methoxypyrazin-2-yl)oxy)pyrrolidine-1-carbonyl)-1-methylpyrrolidin-2-one is a complex organic molecule with a unique structural arrangement. It features a methoxypyrazine moiety linked to a pyrrolidine ring, which is further connected to a pyrrolidinone structure. This compound is of interest in various scientific disciplines, including medicinal chemistry and pharmacology, due to its potential biological activities and applications in drug development.
Structural Features
-
Molecular Formula: The compound's molecular formula is not explicitly provided in the available search results, but it is similar to related compounds with complex structures involving pyrrolidine and pyrrolidinone rings.
-
Functional Groups: It includes a methoxypyrazine group, a pyrrolidine ring, and a pyrrolidinone structure. These functional groups contribute to its chemical reactivity and potential biological activities.
Comparison with Similar Compounds
Similar compounds, such as 4-(3-((3-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)benzonitrile and 1-(4-(3-((3-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)piperidin-1-yl)ethanone, share structural similarities but may exhibit different biological activities due to variations in their functional groups.
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 4-(3-((3-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)benzonitrile | Contains a benzonitrile moiety | Potentially different biological activity due to the benzonitrile group |
| 1-(4-(3-((3-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)piperidin-1-yl)ethanone | Features an additional piperidine ring | May exhibit enhanced receptor interactions |
| 3-(3-((3-Methoxypyrazin-2-yl)oxy)piperidine-1-carbonyl)-1-methylpyridin-2(1H)-one | Incorporates a pyridinone structure | Potential differences in pharmacokinetics and dynamics |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume